1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl N-[3-(trifluoromethyl)phenyl]carbamate

• IUPAC Name: 1-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl N-[3-(trifluoromethyl)phenyl]carbamate
• InChI: InChI=1S/C15H13F3N4O2S/c1-8-12(25-13-19-7-20-22(8)13)9(2)24-14(23)21-11-5-3-4-10(6-11)15(16,17)18/h3-7,9H,1-2H3,(H,21,23)
• InChI Key: HCVARLLAFMEMRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NN12)C(C)OC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C15H13F3N4O2S
• Molecular Weight: 370.4 g/mol

Description

The compound “1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl N-[3-(trifluoromethyl)phenyl]carbamate” is a chemical compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Scientific Research Applications

Synthesis and Characterization

• One-Pot Synthesis and Reactions : A study detailed the one-pot synthesis of novel 5-amino(1,3)thiazolo(3,2-b)(1,2,4)triazoles, demonstrating a method for creating compounds with similar structural motifs. This method offers a versatile approach to synthesizing a variety of heterocyclic compounds, which could include the synthesis of compounds similar to "1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl N-[3-(trifluoromethyl)phenyl]carbamate" (El-Sherief et al., 2011).

• Synthesis and Molecular Structure Analysis : Another study focused on the synthesis under microwave irradiation of [1,2,4]Triazolo[3,4-b][1,3,4]thiadiazoles and other diazoles bearing indole moieties, including their antimicrobial evaluation. This technique could potentially be applied to synthesize and study compounds with complex structures, like the one , offering insights into their molecular structure and possible biological activities (Gomha & Riyadh, 2011).

Potential Biological Activities

• Anticancer Evaluation : A particular study synthesized new 5-substituted thiazolo[3,2-b][1,2,4]triazol-6-ones and evaluated them for their anticancer properties. The findings suggest that similar compounds might exhibit anticancer activities, which indicates a potential research application for "1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl N-[3-(trifluoromethyl)phenyl]carbamate" in the development of anticancer agents (Lesyk et al., 2007).

Future Directions

Thiazoles have diverse biological activities and are found in many potent biologically active compounds. Therefore, the design and development of different thiazole derivatives, including “1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl N-[3-(trifluoromethyl)phenyl]carbamate”, could be a promising area for future research.